![molecular formula C16H15N3O2S B2967046 N-(5-(2,4-dimethylbenzyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide CAS No. 954599-50-9](/img/structure/B2967046.png)
N-(5-(2,4-dimethylbenzyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide
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Overview
Description
N-(5-(2,4-dimethylbenzyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide (DMXAA) is a synthetic small molecule that has been extensively studied for its potential therapeutic applications. It was first synthesized in the 1970s and was initially investigated for its antitumor activity. Later on, it was found to have immunomodulatory and antiangiogenic properties as well.
Scientific Research Applications
Antimicrobial Activity
Thiophene derivatives have been recognized for their antimicrobial properties, particularly against multidrug-resistant Gram-positive pathogens . The presence of the thiophene moiety in “N-(5-(2,4-dimethylbenzyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide” suggests potential for development as a scaffold for new antimicrobial candidates. These compounds could target a range of bacterial and fungal pathogens, offering a new avenue for treating infections resistant to current medications.
Anti-inflammatory Applications
The anti-inflammatory properties of thiophene derivatives make them candidates for the treatment of chronic inflammatory diseases . The compound could be investigated for its efficacy in reducing inflammation, potentially leading to new treatments for conditions such as arthritis, asthma, and inflammatory bowel disease.
Cancer Research
Thiophene derivatives exhibit anti-cancer activity by inhibiting various kinases involved in tumor growth and metastasis . “N-(5-(2,4-dimethylbenzyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide” could be explored for its potential to act as an anti-cancer agent, possibly offering a new therapeutic option for cancer patients.
Material Science Applications
The structural features of thiophene-based compounds, including their conjugated systems, make them suitable for applications in material science . They can be used in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic devices, indicating that our compound could contribute to advancements in the development of new materials with desirable optical and conductive properties.
Enzyme Inhibition
Thiophene derivatives have shown excellent activity as enzyme inhibitors . This compound could be studied for its ability to inhibit specific enzymes, which could have therapeutic implications in diseases where enzyme activity is dysregulated.
Neuropharmacological Properties
Some thiophene derivatives are known to possess neuropharmacological properties, such as anti-psychotic and anti-anxiety effects . Research into “N-(5-(2,4-dimethylbenzyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide” could uncover new treatments for neurological disorders, leveraging these properties.
Mechanism of Action
Target of Action
Thiophene derivatives, a class of compounds to which this compound belongs, have been reported to possess a wide range of therapeutic properties . They are known to interact with various biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .
Mode of Action
It can be inferred from the wide range of therapeutic properties of thiophene derivatives that this compound likely interacts with its targets in a manner that modulates their function .
Biochemical Pathways
Given the broad range of therapeutic properties of thiophene derivatives, it can be inferred that this compound likely affects multiple biochemical pathways .
Pharmacokinetics
Thiophene is known to be soluble in most organic solvents like alcohol and ether but insoluble in water . This could potentially impact the bioavailability of the compound.
Result of Action
Given the therapeutic properties of thiophene derivatives, it can be inferred that this compound likely has a range of effects at the molecular and cellular level .
Action Environment
The solubility of thiophene in various solvents suggests that the compound’s action could potentially be influenced by the chemical environment .
properties
IUPAC Name |
N-[5-[(2,4-dimethylphenyl)methyl]-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O2S/c1-10-5-6-12(11(2)8-10)9-14-18-19-16(21-14)17-15(20)13-4-3-7-22-13/h3-8H,9H2,1-2H3,(H,17,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBWFXWUHENINGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)CC2=NN=C(O2)NC(=O)C3=CC=CS3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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